(E)-Toremifene
(E)-Toremifene
Toremifene is a nonsteroidal triphenylethylene antiestrogen. Chemically related to tamoxifen, toremifene is a selective estrogen receptor modulator (SERM). This agent binds competitively to estrogen receptors, thereby interfering with estrogen activity. Toremifene also has intrinsic estrogenic properties, which are manifested according to tissue type or species. (NCI04)
Toremifene is a nonsteroidal antiestrogen that is used in the treatment of estrogen receptor positive breast cancer. Long term toremifene therapy has been associated with development of fatty liver, steatohepatitis, cirrhosis, and rare instances of clinically apparent acute liver injury.
Toremifene, also known as fareston, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Toremifene is a drug which is used for the treatment of metastatic breast cancer in postmenopausal women with estrogen receptor-positive or receptor-unknown tumors. toremifene is currently under investigation as a preventative agent for prostate cancer in men with high-grade prostatic intraepithelial neoplasia and no evidence of prostate cancer. Toremifene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Toremifene has been detected in multiple biofluids, such as urine and blood. Within the cell, toremifene is primarily located in the cytoplasm and membrane (predicted from logP). Toremifene can be biosynthesized from stilbene.
Toremifene is a nonsteroidal antiestrogen that is used in the treatment of estrogen receptor positive breast cancer. Long term toremifene therapy has been associated with development of fatty liver, steatohepatitis, cirrhosis, and rare instances of clinically apparent acute liver injury.
Toremifene, also known as fareston, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Toremifene is a drug which is used for the treatment of metastatic breast cancer in postmenopausal women with estrogen receptor-positive or receptor-unknown tumors. toremifene is currently under investigation as a preventative agent for prostate cancer in men with high-grade prostatic intraepithelial neoplasia and no evidence of prostate cancer. Toremifene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Toremifene has been detected in multiple biofluids, such as urine and blood. Within the cell, toremifene is primarily located in the cytoplasm and membrane (predicted from logP). Toremifene can be biosynthesized from stilbene.
Brand Name:
Vulcanchem
CAS No.:
89778-29-0
VCID:
VC0109984
InChI:
InChI=1S/C26H28ClNO/c1-28(2)19-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-18-27)21-9-5-3-6-10-21/h3-16H,17-20H2,1-2H3/b26-25-
SMILES:
CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C26H28ClNO
Molecular Weight:
406 g/mol
(E)-Toremifene
CAS No.: 89778-29-0
Reference Standards
VCID: VC0109984
Molecular Formula: C26H28ClNO
Molecular Weight: 406 g/mol
| CAS No. | 89778-29-0 |
|---|---|
| Product Name | (E)-Toremifene |
| Molecular Formula | C26H28ClNO |
| Molecular Weight | 406 g/mol |
| IUPAC Name | 2-[4-[(Z)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/C26H28ClNO/c1-28(2)19-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-18-27)21-9-5-3-6-10-21/h3-16H,17-20H2,1-2H3/b26-25- |
| Standard InChIKey | XFCLJVABOIYOMF-QPLCGJKRSA-N |
| Isomeric SMILES | CN(C)CCOC1=CC=C(C=C1)/C(=C(/CCCl)\C2=CC=CC=C2)/C3=CC=CC=C3 |
| SMILES | CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=CC=C3 |
| Melting Point | 108-110 °C 108-110°C |
| Physical Description | Solid |
| Description | Toremifene is a nonsteroidal triphenylethylene antiestrogen. Chemically related to tamoxifen, toremifene is a selective estrogen receptor modulator (SERM). This agent binds competitively to estrogen receptors, thereby interfering with estrogen activity. Toremifene also has intrinsic estrogenic properties, which are manifested according to tissue type or species. (NCI04) Toremifene is a nonsteroidal antiestrogen that is used in the treatment of estrogen receptor positive breast cancer. Long term toremifene therapy has been associated with development of fatty liver, steatohepatitis, cirrhosis, and rare instances of clinically apparent acute liver injury. Toremifene, also known as fareston, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Toremifene is a drug which is used for the treatment of metastatic breast cancer in postmenopausal women with estrogen receptor-positive or receptor-unknown tumors. toremifene is currently under investigation as a preventative agent for prostate cancer in men with high-grade prostatic intraepithelial neoplasia and no evidence of prostate cancer. Toremifene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Toremifene has been detected in multiple biofluids, such as urine and blood. Within the cell, toremifene is primarily located in the cytoplasm and membrane (predicted from logP). Toremifene can be biosynthesized from stilbene. |
| Related CAS | 89778-27-8 (citrate (1:1)) |
| Solubility | 4.09e-04 g/L |
| Synonyms | Citrate, Toremifene Fareston FC 1157a FC-1157a FC1157a Toremifene Toremifene Citrate Toremifene Citrate (1:1) Toremifene, (E)-Isome |
| PubChem Compound | 3005573 |
| Last Modified | Nov 11 2021 |
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